3-Pyridinepropanamine,beta-methyl-(9CI)

• CAS RN: 112086-64-3
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2-methyl-3-pyridin-3-ylpropan-1-amine
• InChI: InChI=1S/C9H14N2/c1-8(6-10)5-9-3-2-4-11-7-9/h2-4,7-8H,5-6,10H2,1H3
• InChI Key: HWKUGXSNSOEEGF-UHFFFAOYSA-N
• SMILES: CC(CC1=CN=CC=C1)CN
• synonyms: 3-Pyridinepropanamine,beta-methyl-(9CI)

Description

3-Pyridinepropanamine, beta-methyl-(9CI) is a chemical compound that belongs to the class of pyridine derivatives. It is a white crystalline powder that is soluble in water and ethanol. This compound has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-Pyridinepropanamine, beta-methyl-(9CI) is not fully understood. However, studies have suggested that this compound may work by inhibiting the production of reactive oxygen species (ROS) and reducing inflammation in the body. It may also have an effect on the expression of certain genes that are involved in the development of cancer.
Biochemical and Physiological Effects:
Studies have shown that 3-Pyridinepropanamine, beta-methyl-(9CI) has a range of biochemical and physiological effects. It has been shown to reduce inflammation in the body, which may help to prevent the development of chronic diseases such as cancer and Alzheimer's disease. This compound has also been shown to have antioxidant properties, which may help to protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Pyridinepropanamine, beta-methyl-(9CI) in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 3-Pyridinepropanamine, beta-methyl-(9CI). One area of interest is the potential use of this compound in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of new anti-inflammatory and anticancer drugs based on the structure of 3-Pyridinepropanamine, beta-methyl-(9CI). Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, 3-Pyridinepropanamine, beta-methyl-(9CI) is a chemical compound that has potential applications in various fields of research. Its anti-inflammatory, antioxidant, and anticancer properties make it an interesting compound for further study. While its mechanism of action is not fully understood, it has shown promise in the treatment of neurological disorders and the development of new drugs. Further research is needed to fully understand the potential of this compound and its future applications.

Synthesis Methods

The synthesis of 3-Pyridinepropanamine, beta-methyl-(9CI) involves the reaction of beta-methyl-3-pyridinepropanenitrile with hydrogen gas in the presence of a palladium catalyst. This method yields a high purity product with a yield of 70-80%.

Scientific Research Applications

3-Pyridinepropanamine, beta-methyl-(9CI) has potential applications in various fields of research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.